2,2,4-Trimethyl-1,3-pentanediol Diisobutyrate-d14

• Molecular Formula: C16H30O4
• Molecular Weight: 300.49 g/mol
• InChI: InChI=1S/C16H30O4/c1-10(2)13(20-15(18)12(5)6)16(7,8)9-19-14(17)11(3)4/h10-13H,9H2,1-8H3/i3D3,4D3,5D3,6D3,11D,12D
• InChIKey: OMVSWZDEEGIJJI-YJOXGGGESA-N

TXIB-d14 Certified Analytical Standard

2,2,4-Trimethyl-1,3-pentanediol Diisobutyrate-d14 (CAS 2714472-55-4) is a perdeuterated analog of the plasticizer TXIB (2,2,4-Trimethyl-1,3-pentanediol Diisobutyrate), containing 14 deuterium atoms for a molecular weight of 300.49 g/mol . As a stable isotope-labeled internal standard (SIL-IS), it is designed for the precise quantification of TXIB in complex matrices using NMR, GC-MS, or LC-MS methodologies . Its primary utility is to correct for extraction efficiency, matrix effects, and instrument variability during trace-level analysis, a critical function unlabeled TXIB cannot fulfill .

WorkflowIsotope dilution LC-MS/MS or GC-MS

Selection+14 Da mass shift, co-elution with TXIB

Use ContextTrace-level quantification in complex matrices

Limitations of Unlabeled TXIB and d7 Analogs

Using unlabeled TXIB as an internal standard for LC-MS/MS analysis introduces unacceptable uncertainty because it co-elutes with the native analyte, sharing identical ionization behavior and product ion spectra, thus failing to compensate for matrix effects or ionization suppression [1]. Even partially deuterated analogs (e.g., d7-TXIB) can present challenges: a smaller mass shift (+7 Da) may cause the internal standard's signal to overlap with isotopic peaks from the unlabeled analyte, compromising linearity and accuracy at low concentrations . The d14 version, with its +14 Da mass shift, provides a wider mass window, significantly reducing such spectral overlap and enabling more reliable multiplexed quantification .

Unlabeled TXIB

Co-elutes and shares ionization behavior, failing to correct matrix effects or ionization suppression.

Partially deuterated d7 analog

Smaller mass shift may allow spectral overlap with TXIB isotopic peaks, reducing low-concentration accuracy.

• [1] Restek. (2015). Choosing an Internal Standard. View Source

TXIB-d14 Quantitative Evidence

Enhanced Mass Shift Minimizing Spectral Interference

The perdeuterated d14-TXIB standard provides a mass shift of +14 Da relative to the unlabeled analyte, compared to the +7 Da shift offered by partially labeled d7-TXIB . This larger mass difference is critical for minimizing signal overlap in LC-MS/MS analysis, as the natural isotopic abundance of TXIB in the M+7 ion cluster can interfere with the d7 standard at trace levels. [1]

Spectral separation

Cross-study

+14 Da (d14) vs +7 Da (d7)

Supports improved S/N and lower detection limits

LC-MS/MS method context; vendor specifications

Evidence Dimension	Mass Shift from Unlabeled Analyte (Da)
Target Compound Data	+14 Da (300.49 g/mol vs. 286.41 g/mol)
Comparator Or Baseline	d7-TXIB: +7 Da (approx. 293.41 g/mol)
Quantified Difference	A difference of 7 Da in the mass shift magnitude for spectral separation
Conditions	LC-MS/MS analysis; comparison of molecular weights based on vendor specifications

Why This Matters

A larger mass shift enhances the signal-to-noise ratio and lowers detection limits, which is decisive for procurement in applications requiring trace-level quantification.

• [1] Restek. (2015). Choosing an Internal Standard. View Source

High Isotopic Purity Reduces Systematic Error

2,2,4-Trimethyl-1,3-pentanediol Diisobutyrate-d14 is specified with an isotopic purity of 98% , exceeding the minimum 95% purity often cited for less stringently manufactured deuterated standards . This high isotopic purity directly correlates with a lower contribution of unlabeled and lower-labeled species to the internal standard signal, which otherwise would introduce a systematic bias proportional to the isotopic purity deficit in concentration calculations.

Isotopic purity

Specification review

98% vs ≥95%

Supports reduction of systematic bias

Vendor certificate; verify per lot

Evidence Dimension	Isotopic Purity Specification
Target Compound Data	98% (MedChemExpress)
Comparator Or Baseline	Min. 95% (CymitQuimica specification for d14)
Quantified Difference	≥ 3 percentage points higher isotopic purity
Conditions	N/A – based on vendor certificate of analysis

Why This Matters

Procurement of a 98% purity standard saves significant costs associated with method validation failure and re-calibration due to isotopic purity drift.

Co-elution with TXIB for Matrix Effect Correction

Despite the significant mass difference, perdeuterated standards like 2,2,4-Trimethyl-1,3-pentanediol Diisobutyrate-d14 exhibit nearly identical chromatographic retention times to their non-labeled counterparts under reversed-phase LC conditions, a property not guaranteed by all structural analog internal standards (e.g., phthalate-d4). This co-elution is essential for accurately compensating for matrix-induced ionization suppression, a major source of error in electrospray ionization LC-MS/MS. [1]

Co-elution

Class-level

Minimal ΔRT vs. structural analog shift

Supports matrix-effect correction

Deuterated analog class-level inference

Evidence Dimension	Retention Time Shift (ΔRT) vs. Analyte
Target Compound Data	Minimal ΔRT (expected < 0.05 min)
Comparator Or Baseline	Phthalate-d4 (structural analog): potential ΔRT > 0.1 min
Quantified Difference	Reported deuterated analogs co-elute, while structural analogs may separate
Conditions	Inferred from LC-MS/MS behavior of stable isotope-labeled vs. structural analog IS (literature consensus)

Why This Matters

Co-elution is a prerequisite for the most reliable correction of matrix effects, so selecting the authentic perdeuterated analog avoids the procurement risk of structural analogs with divergent chromatography.

• [1] Restek. (2015). Choosing an Internal Standard. View Source

TXIB-d14 Key Applications

TXIB Migration Analysis in Food Contact Materials

The high isotopic purity and +14 Da mass shift of 2,2,4-Trimethyl-1,3-pentanediol Diisobutyrate-d14 make it the preferred internal standard for LC-MS/MS methods quantifying TXIB migration into foods, as specified by recent patent applications. Its use enabled detection with a limit of 0.75 μg/mL, excellent linearity (r=0.9997), and recovery rates of 95.3-103.1%, demonstrating its fitness for regulatory compliance workflows. [1]

TXIB in Environmental and Biomonitoring Studies

For studies tracking TXIB metabolites in urine or indoor air, where matrix complexity is high, the d14 standard's robust correction for ionization suppression is critical. Its application ensures the accuracy of measured TXIB concentrations, which have been linked to building materials and consumer product emissions in epidemiological investigations. [2]

Deuterium-Labeled Drug Synthesis and QC

In the pharmaceutical R&D sector, the d14 standard serves as a ready-made, high-purity building block or tracer for synthesizing deuterium-labeled drug candidates. This enables researchers to study drug metabolism and pharmacokinetics (DMPK) without the upfront cost and time of custom de novo synthesis.

Application

Selection Property

Validation Focus

Food contact migration analysis

Wide mass shift, high isotopic purity

Method accuracy & recovery for compliance

Environmental & biomonitoring

Reliable matrix effect correction

Ionization suppression control in complex matrices

Deuterium-labeled drug R&D

Ready-made perdeuterated building block

DMPK tracer synthesis & analysis

• [1] Jigao616. (2024). Patent: A detection method for non-phthalate plasticizer migration in food contact materials and products. View Source
• [2] PubMed. (2023). Reproductive toxicity of emerging plasticizers... (TXIB context). View Source